![molecular formula C10H9Cl3N2 B6604528 1-[(2,6-Dichlorophenyl)methyl]imidazole;hydrochloride CAS No. 56643-70-0](/img/structure/B6604528.png)
1-[(2,6-Dichlorophenyl)methyl]imidazole;hydrochloride
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Overview
Description
1-(2,6-Dichlorophenyl)methyl]imidazole;hydrochloride, commonly known as DCPIM, is a synthetic compound used for a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water and other organic solvents. DCPIM is a derivative of imidazole, a five-membered heterocyclic compound that is found in a variety of biological systems. It has been studied for its biochemical and physiological effects, as well as its potential as a laboratory reagent.
Scientific Research Applications
DCPIM has been used in a variety of scientific research applications. It has been studied for its potential as an inhibitor of histone deacetylases (HDACs), which are enzymes that regulate gene expression. It has also been used as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a role in the metabolism of endocannabinoids. Additionally, DCPIM has been studied for its potential as an inhibitor of the enzyme acetylcholinesterase (AChE), which plays a role in memory and learning.
Mechanism of Action
The mechanism of action of DCPIM is not completely understood. However, it is believed that the compound binds to the active site of the enzyme, preventing it from catalyzing its reaction. This binding is believed to be dependent on the hydrophobic interactions between the compound and the enzyme. Additionally, it is believed that the chlorine atoms of the compound may interact with the enzyme, forming hydrogen bonds and further stabilizing the binding.
Biochemical and Physiological Effects
DCPIM has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of HDACs, FAAH, and AChE. Inhibition of these enzymes has been shown to have a variety of effects, including increased gene expression, increased endocannabinoid levels, and improved memory and learning. Additionally, DCPIM has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
DCPIM has several advantages as a laboratory reagent. It is relatively easy to synthesize, and it is soluble in a variety of organic solvents. Additionally, it is relatively stable, with a shelf life of up to two years. However, there are also some limitations to its use. DCPIM is a relatively expensive compound, and it can be toxic at high concentrations. Additionally, it can be difficult to purify, as it has a tendency to form aggregates.
Future Directions
There are a variety of possible future directions for DCPIM research. One possible direction is to study its potential as an inhibitor of other enzymes, such as phosphodiesterases. Additionally, it could be studied for its potential as an inhibitor of other targets, such as G-protein coupled receptors. Another possible direction is to explore its potential as a therapeutic agent for various diseases and disorders. Finally, DCPIM could be studied for its potential as a drug delivery system, as its solubility in organic solvents makes it an attractive candidate for this application.
Synthesis Methods
DCPIM can be synthesized by reacting 2,6-dichloroaniline with 3-methoxy-2-methylpropene in the presence of a catalytic amount of sulfuric acid. This reaction takes place at a temperature of 80-90°C and yields a product of >90% purity. The reaction is relatively simple and can be carried out in a single step.
Properties
IUPAC Name |
1-[(2,6-dichlorophenyl)methyl]imidazole;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2N2.ClH/c11-9-2-1-3-10(12)8(9)6-14-5-4-13-7-14;/h1-5,7H,6H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXCIYOAZSOSFQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CN2C=CN=C2)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Cl3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56643-70-0 |
Source
|
Record name | 1H-Imidazole, 1-[(2,6-dichlorophenyl)methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56643-70-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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